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Compound of Interest

Compound Name: Trimidox hydrochloride

Cat. No.: B1662421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy of Trimidox (a combination

of trimethoprim and sulfadoxine) with alternative antimicrobial agents for key veterinary

indications. The data presented is sourced from peer-reviewed clinical trials to aid in informed

decision-making for research and development.

Mechanism of Action: Bacterial Folic Acid Synthesis
Inhibition
Trimidox employs a synergistic mechanism, sequentially blocking the bacterial pathway for folic

acid synthesis, a crucial component for DNA and protein synthesis. Sulfadoxine, a sulfonamide

antibiotic, competitively inhibits dihydropteroate synthase (DHPS), preventing the conversion of

para-aminobenzoic acid (PABA) to dihydropteroic acid. Trimethoprim then inhibits dihydrofolate

reductase (DHFR), the subsequent enzymatic step that converts dihydrofolic acid to

tetrahydrofolic acid, the active form of the vitamin.[1][2][3][4] This dual blockade is bactericidal

and more effective than either agent alone.[2]
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Bacterial Folic Acid Synthesis Pathway and Inhibition by Trimidox.

Comparative Efficacy Data
The following tables summarize the in vivo efficacy of Trimidox (trimethoprim-sulfadoxine) and

its common alternatives in controlled clinical trials for bovine respiratory disease (BRD) and

swine respiratory and enteric diseases.

Table 1: Bovine Respiratory Disease (BRD)
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Treatment
Group

Dosage
Success/Cu
re Rate

Mortality
Rate

Relapse
Rate

Study
Reference

Trimethoprim-

Sulfadoxine

24 mg/kg IM

daily for 3-5

days

Lower 3-day

response rate

vs. Ceftiofur

(p<0.05)

No significant

difference in

overall

mortality vs.

Ceftiofur

No significant

difference vs.

Ceftiofur

[5][6][7]

Ceftiofur

Sodium

1 mg/kg IM

daily for 3

days

Higher 3-day

response rate

vs.

Trimethoprim-

Sulfadoxine

(p<0.05)

Lower BRD-

specific

mortality vs.

Trimethoprim-

Sulfadoxine

(p<0.05)

No significant

difference vs.

Trimethoprim-

Sulfadoxine

[5][6][7]

Florfenicol

20 mg/kg IM,

2 doses 48h

apart

83.9% (vs.

75.9% for

Tilmicosin,

p=0.10)

2.7% (vs.

6.5% for

Tilmicosin,

p=0.20)

27% 2nd

relapse (vs.

57% for

Tilmicosin,

p=0.02)

[8]

Florfenicol
40 mg/kg SC,

single dose

80.6% cure

after single

treatment

Not specified Not specified [9][10]

Oxytetracycli

ne

20 mg/kg IM,

long-acting

60.3% cure

after single

treatment

Not specified Not specified [9][10]

Tulathromyci

n

2.5 mg/kg

SC, single

dose

Significantly

higher than

Florfenicol

and

Tilmicosin

(p≤0.05)

Not specified Not specified [11]

Table 2: Swine Respiratory and Enteric Diseases
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Indication
Treatment
Group

Dosage
Efficacy
Outcome

Study
Reference

Respiratory

Disease (A.

pleuropneumonia

e)

Trimethoprim-

Sulfamethoxazol

e

13.3 mg/kg

(Sulfa) + 2.6

mg/kg (TMP)

daily for 5 days

Reduction in

clinical signs, but

not statistically

significant.

[12]

Respiratory

Disease (A.

pleuropneumonia

e)

Enrofloxacin
7.5 mg/kg daily

for 5 days

Significant

reduction in

clinical signs

(p<0.05).

[12]

Respiratory

Disease (A.

pleuropneumonia

e)

Enrofloxacin
150 ppm in feed

for 7 days

No mortality (vs.

50% in controls,

p<0.05); 28.57%

lung lesions (vs.

92.85% in

controls,

p<0.05).

[13]

Respiratory

Disease (A.

pleuropneumonia

e)

Florfenicol
40 ppm in feed

for 7 days

No mortality (vs.

50% in controls,

p<0.05); 35.71%

lung lesions (vs.

92.85% in

controls,

p<0.05).

[13]

Respiratory

Disease (Multiple

pathogens)

Enrofloxacin
7.5 mg/kg SC,

single dose

Higher treatment

success, lower

mortality, and

lower lung

scores compared

to untreated

controls.

[14]

Enteric

Colibacillosis

Trimethoprim-

Sulfachloropyrida

zine

750-2000 mg/kg

of feed

Reduced

duration of

diarrhea and

[15]
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bacterial

shedding.

Enteric

Colibacillosis
Enrofloxacin

2.5 mg/kg IM

daily for 3 days

Effective in

preventing and

treating diarrhea

and respiratory

symptoms in

suckling and

weanling piglets.

[16]

Experimental Protocols
Detailed methodologies are crucial for the independent verification and replication of efficacy

studies. Below are representative protocols synthesized from the referenced clinical trials.

Protocol 1: Bovine Respiratory Disease Field Trial
This protocol outlines a typical field trial to compare the efficacy of different antibiotics for

treating naturally occurring BRD in feedlot calves.
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Workflow for a Bovine Respiratory Disease (BRD) Clinical Trial

Selection of Calves
- Recently weaned beef calves

- Signs of BRD (depression, cough)
- Rectal temp >40.5°C

Randomization
- Calves randomly assigned to treatment groups (e.g., Trimidox, Ceftiofur)

Treatment Administration
- Day 0: Diagnosis and first treatment

- Administer drugs as per protocol (e.g., IM injection)

Clinical Monitoring
- Daily observation for 14-28 days

- Record rectal temp, illness scores

Outcome Assessment
- Treatment Success/Failure

- Relapse Rate
- Mortality Rate

- Average Daily Gain

Data Analysis
- Statistical comparison of outcomes between groups (e.g., chi-square, t-test)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1662421?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662421?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. What is the mechanism of Trimethoprim? [synapse.patsnap.com]

2. m.youtube.com [m.youtube.com]

3. What is the mechanism of Sulfamethoxazole? [synapse.patsnap.com]

4. researchgate.net [researchgate.net]

5. A comparison of trimethoprim-sulfadoxine and ceftiofur sodium for the treatment of
respiratory disease in feedlot calves - PMC [pmc.ncbi.nlm.nih.gov]

6. A comparison of trimethoprim-sulfadoxine and ceftiofur sodium for the treatment of
respiratory disease in feedlot calves - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. A comparison of the clinical field efficacy and safety of florfenicol and tilmicosin for the
treatment of undifferentiated bovine respiratory disease of cattle in western Canada - PMC
[pmc.ncbi.nlm.nih.gov]

9. Randomized field trial comparing the efficacy of florfenicol and oxytetracycline in a natural
outbreak of calf pneumonia using lung reaeration as a cure criterion - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Randomized field trial comparing the efficacy of florfenicol and oxytetracycline in a
natural outbreak of calf pneumonia using lung reaeration as a cure criterion - PMC
[pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. Old Antibiotics Can Learn New Ways: A Systematic Review of Florfenicol Use in
Veterinary Medicine and Future Perspectives Using Nanotechnology - PMC
[pmc.ncbi.nlm.nih.gov]

13. Effect of oral enrofloxacin and florfenicol on pigs experimentally infected with
Actinobacillus pleuropneumoniae serotype 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

14. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]

15. cabidigitallibrary.org [cabidigitallibrary.org]

16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [Independent Verification of Trimidox Hydrochloride's In
Vivo Efficacy: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662421#independent-verification-of-trimidox-
hydrochloride-s-in-vivo-efficacy]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-trimethoprim
https://m.youtube.com/watch?v=28kJqpKl-34
https://synapse.patsnap.com/article/what-is-the-mechanism-of-sulfamethoxazole
https://www.researchgate.net/figure/Mechanism-of-action-of-antibiotics-targeting-folic-acid-synthesis-1-sulfonamides-and_fig6_369401345
https://pmc.ncbi.nlm.nih.gov/articles/PMC1481220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1481220/
https://pubmed.ncbi.nlm.nih.gov/17423983/
https://pubmed.ncbi.nlm.nih.gov/17423983/
https://www.researchgate.net/publication/51388356_A_comparison_of_trimethoprim-sulfadoxine_and_ceftiofur_sodium_of_the_treatment_of_respiratory_disease_in_feedlot_cattle
https://pmc.ncbi.nlm.nih.gov/articles/PMC1539941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1539941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1539941/
https://pubmed.ncbi.nlm.nih.gov/34994480/
https://pubmed.ncbi.nlm.nih.gov/34994480/
https://pubmed.ncbi.nlm.nih.gov/34994480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8965221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8965221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8965221/
https://www.researchgate.net/publication/7664968_Comparative_efficacy_of_tulathromycin_tilmicosin_and_florfenicol_in_the_treatment_of_bovine_respiratory_disease_in_stocker_cattle
https://pmc.ncbi.nlm.nih.gov/articles/PMC10215592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10215592/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10215592/
https://pubmed.ncbi.nlm.nih.gov/14567514/
https://pubmed.ncbi.nlm.nih.gov/14567514/
https://animaldrugsatfda.fda.gov/adafda/app/search/public/document/downloadFoi/605
https://www.cabidigitallibrary.org/doi/abs/10.5555/19812285409
https://pdfs.semanticscholar.org/5089/6c2283ab347daa8d336cf403b16570be251e.pdf
https://www.benchchem.com/product/b1662421#independent-verification-of-trimidox-hydrochloride-s-in-vivo-efficacy
https://www.benchchem.com/product/b1662421#independent-verification-of-trimidox-hydrochloride-s-in-vivo-efficacy
https://www.benchchem.com/product/b1662421#independent-verification-of-trimidox-hydrochloride-s-in-vivo-efficacy
https://www.benchchem.com/product/b1662421#independent-verification-of-trimidox-hydrochloride-s-in-vivo-efficacy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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